Cas no 2580221-30-1 (3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol)
3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol
- 2580221-30-1
- EN300-27160329
- 3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol
-
- Inchi: 1S/C12H12Cl2N2OS/c13-11-10(16-12(14)18-11)4-5-15-7-8-2-1-3-9(17)6-8/h1-3,6,15,17H,4-5,7H2
- InChI Key: BCWZQUYEBZQWMY-UHFFFAOYSA-N
- SMILES: ClC1=C(CCNCC2C=CC=C(C=2)O)N=C(S1)Cl
Computed Properties
- Exact Mass: 302.0047396g/mol
- Monoisotopic Mass: 302.0047396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 73.4Ų
3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27160329-0.05g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 0.05g |
$724.0 | 2025-03-20 | |
| Enamine | EN300-27160329-0.1g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 0.1g |
$945.0 | 2025-03-20 | |
| Enamine | EN300-27160329-0.25g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 0.25g |
$1349.0 | 2025-03-20 | |
| Enamine | EN300-27160329-0.5g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 0.5g |
$2125.0 | 2025-03-20 | |
| Enamine | EN300-27160329-1.0g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 1.0g |
$2724.0 | 2025-03-20 | |
| Enamine | EN300-27160329-2.5g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 2.5g |
$5341.0 | 2025-03-20 | |
| Enamine | EN300-27160329-5.0g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 5.0g |
$7901.0 | 2025-03-20 | |
| Enamine | EN300-27160329-10.0g |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95.0% | 10.0g |
$11716.0 | 2025-03-20 | |
| 1PlusChem | 1P028BGQ-50mg |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95% | 50mg |
$957.00 | 2023-12-18 | |
| 1PlusChem | 1P028BGQ-100mg |
3-({[2-(2,5-dichloro-1,3-thiazol-4-yl)ethyl]amino}methyl)phenol |
2580221-30-1 | 95% | 100mg |
$1230.00 | 2023-12-18 |
3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol
Research Brief on 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol (CAS: 2580221-30-1)
In recent years, the compound 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol (CAS: 2580221-30-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and phenolic moieties, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, particularly the dichlorothiazole group, are critical for its bioactivity, as they facilitate interactions with biological targets such as enzymes and receptors.
One of the most notable findings in recent research is the compound's efficacy against drug-resistant bacterial strains. In vitro studies have demonstrated that 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol exhibits potent inhibitory effects against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways, making it a promising candidate for novel antibiotic development.
Beyond its antimicrobial properties, this compound has also shown potential in oncology research. Preliminary studies indicate that it can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, suggests a multifaceted mechanism that could be exploited for targeted cancer therapies. However, further in vivo studies are needed to validate these findings and assess potential toxicity.
In addition to its therapeutic applications, 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol has been investigated for its role in chemical biology as a tool compound. Its ability to selectively bind to specific proteins makes it valuable for probing biological pathways and identifying new drug targets. Recent advancements in computational modeling have further elucidated its binding interactions, providing a foundation for structure-activity relationship (SAR) studies.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.
In conclusion, 3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol (CAS: 2580221-30-1) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual antimicrobial and anticancer properties, coupled with its utility as a research tool, underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.
2580221-30-1 (3-[[2-(2,5-Dichloro-1,3-thiazol-4-yl)ethylamino]methyl]phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)